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Compound of Interest

Compound Name: 2,3-dichloro-7-Quinolinol

Cat. No.: B13896420

Get Quote

Introduction & Mechanism of Action
2,3-dichloro-7-Quinolinol is a halogenated derivative of 7-hydroxyquinoline (7-HQ). Its utility

as a fluorescent probe stems from its ability to undergo ESIPT (Excited-State Intramolecular

Proton Transfer), a photophysical process that yields a large Stokes shift, high sensitivity to

solvent polarity, and ratiometric pH response.

The ESIPT Mechanism
Unlike standard fluorophores (e.g., Fluorescein) that emit from a locally excited (LE) state, 2,3-
dichloro-7-Quinolinol exists in equilibrium between an Enol and a Keto tautomer.

Excitation: Upon UV/Blue light excitation, the Enol form absorbs energy.

Proton Transfer: In the excited state, the phenolic proton becomes highly acidic, while the

quinoline nitrogen becomes basic. The proton transfers from the oxygen to the nitrogen.

Emission: The resulting excited Keto tautomer emits a photon at a significantly longer

wavelength (Yellow/Orange) before relaxing back to the ground state Enol form.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13896420#bc-rfq
https://www.benchchem.com/product/b13896420/docs?utm_src=pdf-body#application-note-2-3-dichloro-7-quinolinol-as-a-fluorescent-probe
https://www.benchchem.com/product/b13896420/docs?utm_src=pdf-body#application-note-2-3-dichloro-7-quinolinol-as-a-fluorescent-probe
https://www.benchchem.com/product/b13896420/docs?utm_src=pdf-body#application-note-2-3-dichloro-7-quinolinol-as-a-fluorescent-probe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13896420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Advantage: This mechanism effectively eliminates self-quenching and provides a "clean"

emission signal separated from the excitation light (Stokes shift > 100 nm).

Structural Impact of Chlorination (2,3-Cl)
The addition of chlorine atoms at the 2 and 3 positions introduces electron-withdrawing effects:

pKa Modulation: Increases the acidity of the 7-OH group, shifting the pH sensing range

toward more acidic environments (pH 4.0 – 7.0) compared to unsubstituted 7-HQ.

Reactivity: The chlorine at the 2-position acts as a potential leaving group for nucleophilic

aromatic substitution (

), making this molecule a candidate for detecting Biothiols (Cysteine, Glutathione) under
specific catalytic conditions.

Technical Specifications
Property Specification Notes

Chemical Name 2,3-dichloro-7-quinolinol

CAS Number 1891350-40-5

Molecular Weight ~214.05 g/mol

Excitation Max 350 – 380 nm Solvent dependent (UV/Violet)

Emission Max 490 – 550 nm
Solvent/pH dependent

(Green/Yellow)

Solubility DMSO, DMF, Ethanol
Poorly soluble in pure water;

requires co-solvent.

pKa (Ground State) ~7.0 – 8.0
Estimated; lower than 7-HQ

(pKa ~8.7).

Quantum Yield 0.05 – 0.20
Increases significantly in

aprotic or viscous solvents.
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Stock Solution Preparation
Objective: Create a stable 10 mM stock solution.

Weigh 2.14 mg of 2,3-dichloro-7-Quinolinol.

Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl sulfoxide).

Vortex vigorously for 30 seconds until fully dissolved.

Storage: Aliquot into amber tubes and store at -20°C. Stable for 3 months. Avoid repeated

freeze-thaw cycles.

Spectral Characterization (pH Titration)
Objective: Determine the pKa and optimal sensing range.

Buffer Prep: Prepare a series of phosphate/citrate buffers ranging from pH 3.0 to pH 10.0

(0.5 pH increments).

Dilution: Dilute the stock solution to 10 µM in each buffer (maintaining 0.1% DMSO final

concentration).

Measurement:

Blank: Buffer + 0.1% DMSO.

Scan: Record Absorbance (300–500 nm) and Fluorescence Emission (Excitation: 360 nm;

Emission: 400–650 nm).

Analysis: Plot Fluorescence Intensity at

(Keto form, ~520 nm) vs. pH. The inflection point represents the apparent pKa.

Cellular Imaging Protocol (Live Cell)
Objective: Visualize intracellular pH gradients or distribution.

Cell Culture: Seed HeLa or HEK293 cells on glass-bottom dishes 24 hours prior to imaging.
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Staining Solution: Dilute stock to 5–10 µM in serum-free media (e.g., DMEM or HBSS).

Incubation:

Remove culture media and wash cells 1x with PBS.

Add Staining Solution and incubate for 20–30 minutes at 37°C.

Wash: Remove stain, wash 2x with PBS, and replace with live-cell imaging buffer.

Imaging Settings:

Excitation: 405 nm laser (or 360-380 nm filter).

Emission: Collect signal in the 500–550 nm channel (Green/Yellow).

Note: Ratiometric imaging can be attempted by collecting the "Enol" emission (blue, ~420

nm) if detectable, though the Keto form is dominant.

Mechanism & Workflow Visualization
Figure 1: ESIPT Mechanism of 2,3-dichloro-7-Quinolinol
The diagram below illustrates the photo-cycle responsible for the large Stokes shift.
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Caption: The ESIPT photocycle. Excitation triggers proton transfer to the nitrogen, resulting in

red-shifted emission.

Figure 2: Experimental Workflow for Thiol/pH Sensing

Prepare Stock
(10 mM in DMSO)

Dilute to 10 µM
(PBS/HBSS pH 7.4)

Incubate Cells
(20-30 min, 37°C)

Wash 2x PBS

Fluorescence Imaging
Ex: 405nm | Em: 520nm

Click to download full resolution via product page

Caption: Step-by-step protocol for live-cell imaging using 2,3-dichloro-7-Quinolinol.

Critical Considerations & Troubleshooting
Solubility Shock: Always add the DMSO stock to the buffer while vortexing to prevent

precipitation. If the solution turns cloudy, sonicate for 5 minutes.

Photobleaching: While halogenation improves stability, ESIPT dyes can still bleach. Use the

minimum laser power required (typically 1-5%).
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Interference: High concentrations of transition metals (Cu²⁺, Fe³⁺) may quench fluorescence

via chelation. If metal interference is suspected, add 100 µM EDTA to the buffer.

Specificity: As a free quinolinol, the probe is primarily a pH/polarity sensor. To make it

specific for Thiols (Cysteine), it is often derivatized (e.g., as a sulfonate or dinitrophenyl

ether) where the reaction releases the fluorescent 2,3-dichloro-7-quinolinol moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: 2,3-dichloro-7-Quinolinol as a
Fluorescent Probe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13896420/docs#application-note-2-3-dichloro-7-
quinolinol-as-a-fluorescent-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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